Cas no 1259532-72-3 (2-amino-3-bromo-6-fluorobenzoic acid)
1259532-72-3 structure
Product Name:2-amino-3-bromo-6-fluorobenzoic acid
CAS No:1259532-72-3
MF:C7H5BrFNO2
MW:234.0225045681
MDL:MFCD23924987
CID:4583120
PubChem ID:67081000
Update Time:2024-11-05
2-amino-3-bromo-6-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-3-bromo-6-fluorobenzoic acid
- Benzoic acid, 2-amino-3-bromo-6-fluoro-
- 1259532-72-3
- 2-amino-3-bromo-6-fluorobenzoicacid
- EN300-315451
- AKOS019093045
- DB-121973
- MFCD23924987
- Z1411125255
- SCHEMBL1571423
- D80108
-
- MDL： MFCD23924987
- Inchi： 1S/C7H5BrFNO2/c8-3-1-2-4(9)5(6(3)10)7(11)12/h1-2H,10H2,(H,11,12)
- InChI Key： HJDCTDZGTGANJF-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=C(F)C=CC(Br)=C1N
Computed Properties
- Exact Mass: 232.94877g/mol
- Monoisotopic Mass: 232.94877g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 63.3Ų
2-amino-3-bromo-6-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A199500-250mg |
2-Amino-3-bromo-6-fluorobenzoic Acid |
1259532-72-3 | 250mg |
$ 752.00 | 2023-04-19 | ||
| TRC | A199500-500mg |
2-Amino-3-bromo-6-fluorobenzoic Acid |
1259532-72-3 | 500mg |
$ 1246.00 | 2023-04-19 | ||
| Matrix Scientific | 219638-1g |
2-Amino-3-bromo-6-fluorobenzoic acid, 95% min |
1259532-72-3 | 95% | 1g |
$588.00 | 2023-09-10 | |
| Matrix Scientific | 219638-5g |
2-Amino-3-bromo-6-fluorobenzoic acid, 95% min |
1259532-72-3 | 95% | 5g |
$1991.00 | 2023-09-10 | |
| TRC | A199500-100mg |
2-Amino-3-bromo-6-fluorobenzoic Acid |
1259532-72-3 | 100mg |
$ 201.00 | 2023-04-19 | ||
| TRC | A199500-1g |
2-Amino-3-bromo-6-fluorobenzoic Acid |
1259532-72-3 | 1g |
$ 1800.00 | 2023-09-09 | ||
| Enamine | EN300-315451-0.05g |
2-amino-3-bromo-6-fluorobenzoic acid |
1259532-72-3 | 95.0% | 0.05g |
$76.0 | 2025-02-20 | |
| Enamine | EN300-315451-0.1g |
2-amino-3-bromo-6-fluorobenzoic acid |
1259532-72-3 | 95.0% | 0.1g |
$113.0 | 2025-02-20 | |
| Enamine | EN300-315451-0.25g |
2-amino-3-bromo-6-fluorobenzoic acid |
1259532-72-3 | 95.0% | 0.25g |
$162.0 | 2025-02-20 | |
| Enamine | EN300-315451-0.5g |
2-amino-3-bromo-6-fluorobenzoic acid |
1259532-72-3 | 95.0% | 0.5g |
$310.0 | 2025-02-20 |
2-amino-3-bromo-6-fluorobenzoic acid Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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